Cas no 78950-34-2 (Phenol,3-(trifluoromethyl)-, 1-acetate)

Phenol,3-(trifluoromethyl)-, 1-acetate Properties

Names and Identifiers

• Phenol,3-(trifluoromethyl)-, 1-acetate
• [3-(trifluoromethyl)phenyl] acetate
• 3-(TRIFLUOROMETHYL)PHENYL ACETATE
• 3-Acetoxy-1-trifluormethylbenzol
• 3-acetoxy-trifluoromethyl-benzene
• acetic acid,m-CF3 phenyl ester
• m-F3CC6H4OAc
• PC2222
• FT-0676380
• SCHEMBL869141
• AKOS015837980
• DTXSID80380812
• CBAIJJMMUDSHOD-UHFFFAOYSA-N
• [3-(trifluoromethyl)phenyl] Acetate
• MFCD01861206
• 78950-34-2
• 3-(Trifluoromethyl)phenyl acetate
• InChI=1/C9H7F3O2/c1-6(13)14-8-4-2-3-7(5-8)9(10,11)12/h2-5H,1H
• 3-(TRIFLUOROMETHYL)PHENYLACETATE
• +Expand

• MDL： MFCD01861206
• InChIKey： CBAIJJMMUDSHOD-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7F3O2/c1-6(13)14-8-4-2-3-7(5-8)9(10,11)12/h2-5H,1H3
• SMILES： CC(=O)OC1=CC=CC(=C1)C(F)(F)F

Computed Properties

• Exact Mass: 204.04000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 204.03981395g/mol
• Heavy Atom Count: 14
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 2.63070
• PSA: 26.30000

Phenol,3-(trifluoromethyl)-, 1-acetate Security Information

• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• HazardClass：IRRITANT

Phenol,3-(trifluoromethyl)-, 1-acetate Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%